Cas no 2164003-22-7 (2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}but-2-enoic acid)

• Product Name: 2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}but-2-enoic acid
• CAS No: 2164003-22-7
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5638559
• PubChem ID: 165941101
• Update Time: 2025-06-25

2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2164003-22-7
• 2-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}but-2-enoic acid
• EN300-28272226
• 2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}but-2-enoic acid

• Inchi： 1S/C9H13NO4/c1-3-6-14-9(13)10-5-4-7(2)8(11)12/h3-4H,1,5-6H2,2H3,(H,10,13)(H,11,12)/b7-4+
• InChI Key： APIQDGDEZMLDHT-QPJJXVBHSA-N
• SMILES： O(CC=C)C(NC/C=C(/C(=O)O)\C)=O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}but-2-enoic acid

Compound CAS No 2164003-22-7: 2-Methyl-4-{(Prop-2-en-1-yloxy)carbonylamino}but-2-enoic Acid

The compound with CAS number 2164003-22-7, known as 2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}but-2-enoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of biochemistry and pharmacology. This compound belongs to the class of amino acids, specifically exhibiting a unique structure that combines both enoic acid and amino functionalities. Its molecular formula is C₁₁H₁₆NO₃, with a molecular weight of approximately 196.8 g/mol.

The structural complexity of this compound arises from its enoic acid moiety, which is conjugated with a propenyl group, and the presence of an amino group substituted with a propenyl oxycarbonyl group. This combination not only imparts unique chemical properties but also suggests potential biological activities that have been explored in recent studies.

Recent research has focused on the potential role of 2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}but-2-enoic acid in cellular signaling pathways and its ability to modulate enzyme activities. For instance, studies have indicated that this compound may act as a competitive inhibitor of certain proteases, making it a promising candidate for therapeutic applications in diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its antioxidant activity. The presence of conjugated double bonds in its structure contributes to its ability to scavenge free radicals, which is a critical factor in preventing oxidative stress-related cellular damage. This property has led to exploratory studies in the context of cardiovascular diseases and age-related conditions.

The synthesis of CAS No 2164003-22-7 involves multi-step organic reactions, including alkylation, oxidation, and coupling processes. The optimization of these steps has been a focus of recent synthetic chemistry research, aiming to improve yield and purity for large-scale production.

Moreover, the compound's solubility and stability under various physiological conditions have been extensively studied to assess its suitability as a drug candidate. These studies have revealed that the compound exhibits moderate aqueous solubility and good stability at physiological pH levels, which are favorable attributes for pharmacokinetic profiles.

In terms of bioavailability, preliminary animal studies have shown that this compound can be effectively absorbed through the gastrointestinal tract, with significant concentrations observed in plasma following oral administration. However, further investigations are required to fully understand its pharmacokinetics and bioavailability in humans.

The safety profile of 2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}but-2-enoic acid has also been evaluated in preclinical models. Acute toxicity studies indicate that it has a relatively low toxicity profile, with no significant adverse effects observed at therapeutic doses. Chronic toxicity studies are currently underway to assess long-term safety.

In conclusion, CAS No 2164003-22_7 represents a promising molecule with diverse biological activities that hold potential for various therapeutic applications. Continued research into its mechanisms of action, pharmacokinetics, and safety profiles will be essential for advancing it towards clinical development.